N-[4-(benzyloxy)phenyl]-2-methylpentanamide

• IUPAC Name: 2-methyl-N-(4-phenylmethoxyphenyl)pentanamide
• InChI: InChI=1S/C19H23NO2/c1-3-7-15(2)19(21)20-17-10-12-18(13-11-17)22-14-16-8-5-4-6-9-16/h4-6,8-13,15H,3,7,14H2,1-2H3,(H,20,21)
• InChI Key: ZDOJOAMBQYWBSE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-methylpentanamide is an organic compound with a complex structure that includes a benzyloxy group attached to a phenyl ring, which is further connected to a 2-methylpentanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(benzyloxy)phenyl]-2-methylpentanamide typically involves multiple steps. One common method is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can be performed at room temperature.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is also common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

N-[4-(benzyloxy)phenyl]-2-methylpentanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens such as chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2-methylpentanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including anti-inflammatory and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-cancer and anti-microbial activities.

Industry: Used in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)phenyl]-2-methylpentanamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a reduction in inflammation or oxidative stress . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-[4-(benzyloxy)phenyl]glycinamide: Similar structure but with a glycinamide moiety instead of a 2-methylpentanamide moiety.

4-(benzyloxy)phenylacetic acid: Contains a benzyloxy group attached to a phenyl ring with an acetic acid moiety.

Uniqueness

N-[4-(benzyloxy)phenyl]-2-methylpentanamide is unique due to its specific structure, which imparts distinct chemical and biological properties